![molecular formula C15H16N2O7S2 B3371265 2-{[3-(4-Aminobenzamido)phenyl]sulfonyl}ethyl hydrogen sulfate CAS No. 66056-51-7](/img/structure/B3371265.png)
2-{[3-(4-Aminobenzamido)phenyl]sulfonyl}ethyl hydrogen sulfate
Overview
Description
“2-{[3-(4-Aminobenzamido)phenyl]sulfonyl}ethyl hydrogen sulfate” is also known as "4-Amino-N-[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]benzamide" . It is a compound with the molecular formula C8H11NO6S2 . This compound is used as a disperse dye .
Synthesis Analysis
The synthesis of this compound involves the introduction of a vinyl sulfone reactive anchor into the reactive dye via an aromatic or aliphatic amine . The most common intermediate is vinyl sulfone parabase ester, an aniline substituted with a [2-(sulfooxy)ethyl]sulfonyl group . The vinyl sulfone parabase ester can be used as a diazo component in the preparation of azo dyes .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code: 1S/C8H11NO6S2/c9-7-1-3-8(4-2-7)16(10,11)6-5-15-17(12,13)14/h1-4H,5-6,9H2,(H,12,13,14) .Chemical Reactions Analysis
The vinyl sulfone group in this compound reacts with the nucleophilic functional groups of fibers by Michael addition to form a covalent ether bond . An unfavorable side reaction in the dyeing process is the conversion of the vinyl sulfone group to the 2-(hydroxy)ethylsulfonyl group .Physical And Chemical Properties Analysis
This compound has a predicted density of 1.608±0.06 g/cm3 . It is slightly soluble in DMSO and water when heated . It has a predicted pKa of -3.88±0.18 . It is a solid compound with an off-white to pale grey color .Mechanism of Action
Safety and Hazards
This compound is classified as dangerous with the GHS05 pictogram . It has hazard statements H314-H318, indicating that it causes severe skin burns and eye damage . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P260), washing thoroughly after handling (P303+P361+P353), rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338), and rinsing mouth in case of ingestion (P301+P330+P331) .
properties
IUPAC Name |
2-[3-[(4-aminobenzoyl)amino]phenyl]sulfonylethyl hydrogen sulfate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O7S2/c16-12-6-4-11(5-7-12)15(18)17-13-2-1-3-14(10-13)25(19,20)9-8-24-26(21,22)23/h1-7,10H,8-9,16H2,(H,17,18)(H,21,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQPQHTZHUHOZOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)CCOS(=O)(=O)O)NC(=O)C2=CC=C(C=C2)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O7S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20563066 | |
Record name | 2-[3-(4-Aminobenzamido)benzene-1-sulfonyl]ethyl hydrogen sulfate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20563066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
400.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66056-51-7 | |
Record name | 4-Amino-N-[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]benzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=66056-51-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[3-(4-Aminobenzamido)benzene-1-sulfonyl]ethyl hydrogen sulfate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20563066 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Benzamide, 4-amino-N-[3-[[2-(sulfooxy)ethyl]sulfonyl]phenyl] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.